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Abstract
This document provides a detailed analysis of the mass spectrometry fragmentation pattern of

3-Hydroxy-4-methylbenzoic acid, a key intermediate in various synthetic and metabolic

pathways. Understanding its fragmentation behavior is crucial for its accurate identification and

quantification in complex matrices. This note outlines the primary fragmentation pathways

under electron ionization (EI) conditions and provides a comprehensive protocol for its analysis

using modern mass spectrometry techniques.

Introduction
3-Hydroxy-4-methylbenzoic acid (C₈H₈O₃, Molar Mass: 152.15 g/mol ) is an aromatic

carboxylic acid with applications in the synthesis of pharmaceuticals and other fine chemicals.

Mass spectrometry is a powerful analytical technique for the structural elucidation and

quantification of such small molecules. This application note details the characteristic

fragmentation pattern of 3-Hydroxy-4-methylbenzoic acid observed in mass spectrometry,

providing researchers with the necessary information for its unambiguous identification.

Mass Spectrometry Fragmentation Pattern
Under electron ionization (EI), 3-Hydroxy-4-methylbenzoic acid undergoes characteristic

fragmentation, leading to a series of diagnostic ions. The molecular ion [M]⁺• is observed at
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m/z 152. The primary fragmentation pathways involve the loss of the hydroxyl and carboxyl

functional groups, which are typical for aromatic carboxylic acids.[1]

The key fragmentation steps are:

Loss of a hydroxyl radical (•OH): The molecular ion can lose a hydroxyl radical from the

carboxylic acid group, resulting in the formation of a stable acylium ion at m/z 135.[2]

Loss of a carboxyl radical (•COOH): A significant fragmentation pathway is the cleavage of

the C-C bond between the aromatic ring and the carboxyl group, leading to the loss of a

carboxyl radical and the formation of an ion at m/z 107.[1][2]

Formation of the phenyl cation: Further fragmentation of the aromatic ring-containing ions

can lead to the formation of the phenyl cation at m/z 77.[2]

The proposed fragmentation pathway is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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